5-Chloro-3-methylimidazole-4-carbaldehyde

• IUPAC Name: 5-chloro-3-methylimidazole-4-carbaldehyde
• InChI: InChI=1S/C5H5ClN2O/c1-8-3-7-5(6)4(8)2-9/h2-3H,1H3
• InChI Key: HWAOPALZMNNJPK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1C=O)Cl
• Molecular Formula: C5H5ClN2O
• Molecular Weight: 144.56 g/mol

Description

Synthesis Analysis

The synthesis of imidazoles, including 5-Chloro-3-methylimidazole-4-carbaldehyde, has been a subject of recent advances. Various methods have been developed, including the Van Leusen Imidazole Synthesis and the Van Leusen Three-Component Reaction. These methods involve the use of 1,2-diketones and urotropine in the presence of ammonium acetate. Other methods include a NHC-copper-catalyzed isocyanide insertion into alcohol to form an N-arylformimidate intermediate and subsequent base-promoted cycloaddition with benzyl isocyanide derivatives.

Molecular Structure Analysis

Imidazole is an aromatic five-member ring with two nitrogen atoms at positions 1 and 3, and three carbon atoms. The 5-Chloro-3-methylimidazole-4-carbaldehyde molecule contains an imidazole ring, with a chlorine atom attached at the 5th position, a methyl group at the 3rd position, and a carbaldehyde group at the 4th position.

Chemical Reactions Analysis

Imidazoles, including 5-Chloro-3-methylimidazole-4-carbaldehyde, participate in a variety of chemical reactions. For instance, they can undergo a ketone oxidation, employing catalytic HBr and DMSO, followed by imidazole condensation with aldehydes to provide 2,4(5)-disubstituted imidazoles in good yields. They can also participate in a ZnCl2-catalyzed [3 + 2] cycloaddition reaction of benzimidates and 2H-azirines.

Scientific Research Applications

Photoresponsive Polymers and Hybrid Matrix Membranes

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Imidazolate-Based Metal-Organic Frameworks (MOFs)

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Biological Reagents and Organic Compounds for Life Science Research

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Antioxidant Activity Evaluation

• Application : Subhashini et al. .